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Compound of Interest

Compound Name: Histamine amine

Cat. No.: B15816437

Get Quote

For scientists and researchers in drug development, accurately quantifying histamine levels is

crucial for understanding inflammatory responses, allergic reactions, and various physiological

processes. Enzyme-Linked Immunosorbent Assays (ELISAs) are a primary tool for this

purpose, offering a blend of sensitivity and specificity. However, the market is populated with a

variety of kits, each with its own performance characteristics. This guide provides an objective

comparison of several commercially available histamine ELISA kits, supported by their

published performance data, to aid in selecting the most suitable kit for your research needs.

Performance Comparison of Histamine ELISA Kits
The selection of an appropriate ELISA kit is contingent on several key performance indicators.

These include sensitivity (the lowest detectable concentration of histamine), the assay's

dynamic range, and the precision of the measurements (both within a single assay and

between different assays). The following table summarizes the performance data of several

histamine ELISA kits as reported by their respective manufacturers.
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Manufact
urer/Kit

Catalog
Number

Sensitivit
y (ng/mL)

Assay
Range
(ng/mL)

Intra-
Assay CV
(%)

Inter-
Assay CV
(%)

Sample
Types

Abcam ab213975 0.068 0.098 - 25 4.9 - 8.4 4.8 - 8.9

Urine, Cell

culture

media,

Serum,

EDTA

Plasma

Thermo

Fisher

Scientific

(Invitrogen)

EEL005 0.94 1.56 - 100 <10 <10

Serum,

Plasma,

other

biological

fluids

FineTest EH0174
Not

Specified

Not

Specified
<8 <10

Serum,

Plasma,

Tissue

homogenat

es, etc.

Elabscienc

e
E-EL-0033

Not

Specified

Not

Specified
<10 <10

Serum,

Plasma,

Tissue

homogenat

es, etc.

Hygiena KIT3065
Not

Specified

Not

Specified
1.6 - 10

Not

Specified
Fish, Wine

Immusmol IS-2060 0.2 0.5 - 50
Not

Specified

Not

Specified

Plasma,

Serum,

Urine,

Tissue/Cell

homogenat

es
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Northwest

Life

Science

Specialties

NWK-

HIS01
2.5 2.5 - 50 ≤ 10 ≤ 10

Biological

samples

Note: The data presented in this table is based on information provided by the manufacturers.

Performance may vary under different experimental conditions. It is highly recommended to

perform in-house validation for the chosen kit with your specific sample types.

Key Performance Parameters for Kit Selection
The decision to choose one ELISA kit over another should be based on a thorough evaluation

of its performance metrics in the context of your experimental design.
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Logical Workflow for ELISA Kit Performance Assessment
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Caption: A logical workflow for assessing and selecting the most appropriate ELISA kit.

Experimental Protocol: Competitive Histamine
ELISA
The following is a generalized protocol for a competitive histamine ELISA. It is essential to refer

to the specific manual of the chosen kit for detailed instructions, as incubation times, reagent
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volumes, and preparation steps may vary.

Materials:

Histamine ELISA Kit (microplate, standards, antibody, conjugate, wash buffer, substrate, stop

solution)

Microplate reader capable of measuring absorbance at 450 nm

Pipettes and pipette tips

Distilled or deionized water

Plate shaker (optional)

Absorbent paper

Procedure:

Reagent Preparation: Prepare all reagents, including standards and samples, according to

the kit's instructions. This may involve diluting concentrated buffers and reconstituting

lyophilized components.

Standard and Sample Addition: Add a specific volume of standards and samples to the

appropriate wells of the microplate.

Antibody Incubation: Add the histamine-specific antibody to each well (except for the blank).

The antibody will bind to the histamine in the sample or the histamine coated on the plate.

Conjugate Addition: Following an incubation period and a wash step, a fixed amount of

enzyme-labeled histamine (conjugate) is added. This will compete with the sample histamine

for binding to the antibody.

Incubation: Incubate the plate for the time and at the temperature specified in the kit manual

to allow for the competitive binding to occur.

Washing: Wash the plate multiple times with the provided wash buffer to remove any

unbound reagents.
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Substrate Addition: Add the substrate solution to each well. The enzyme on the bound

conjugate will catalyze a color change.

Incubation: Incubate the plate for a specified period to allow for color development. The

intensity of the color is inversely proportional to the amount of histamine in the sample.

Stopping the Reaction: Add the stop solution to each well to terminate the enzymatic

reaction. This will typically change the color of the solution.

Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader.

Data Analysis: Generate a standard curve by plotting the absorbance of the standards

against their known concentrations. Use this curve to determine the concentration of

histamine in the samples.
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Competitive ELISA Workflow

Prepare Reagents,
Standards, and Samples

Add Standards & Samples
to Antibody-Coated Wells

Add Enzyme-Labeled
Histamine (Conjugate)

Incubate
(Competitive Binding)

Wash to Remove
Unbound Reagents

Add Substrate

Incubate
(Color Development)

Add Stop Solution

Read Absorbance
(450 nm)

Analyze Data
(Standard Curve)

Click to download full resolution via product page

Caption: A generalized workflow for a competitive histamine ELISA.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b15816437/docs?utm_src=pdf-body-img#a-researcher-s-guide-to-selecting-the-optimal-histamine-elisa-kit
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15816437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Histamine Signaling Pathway
Histamine exerts its effects by binding to one of four G-protein coupled receptors (H1-H4). The

H1 receptor is prominently involved in allergic and inflammatory responses. Upon binding

histamine, the H1 receptor activates the Gq/11 protein, initiating a signaling cascade that leads

to the release of intracellular calcium and the activation of protein kinase C (PKC). This

cascade ultimately results in the physiological responses associated with histamine, such as

smooth muscle contraction and increased vascular permeability.
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Caption: The signaling cascade initiated by histamine binding to the H1 receptor.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b15816437/docs?utm_src=pdf-body-img#a-researcher-s-guide-to-selecting-the-optimal-histamine-elisa-kit
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15816437?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


By carefully considering the performance data and understanding the experimental principles,

researchers can confidently select the histamine ELISA kit that best fits the requirements of

their study, ensuring accurate and reproducible results.

To cite this document: BenchChem. [A Researcher's Guide to Selecting the Optimal
Histamine ELISA Kit]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15816437/docs#a-researcher-s-guide-to-selecting-
the-optimal-histamine-elisa-kit]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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